Alliin
Alliin
(R)C(S)S-Alliin is an alpha-amino acid.
2-Azaniumyl-3-prop-2-enylsulfinylpropanoate is a natural product found in Allium sativum with data available.
2-Azaniumyl-3-prop-2-enylsulfinylpropanoate is a natural product found in Allium sativum with data available.
Brand Name:
Vulcanchem
CAS No.:
17795-27-6
VCID:
VC21060930
InChI:
InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)
SMILES:
C=CCS(=O)CC(C(=O)O)N
Molecular Formula:
C6H11NO3S
Molecular Weight:
177.22 g/mol
Alliin
CAS No.: 17795-27-6
Cat. No.: VC21060930
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (R)C(S)S-Alliin is an alpha-amino acid. 2-Azaniumyl-3-prop-2-enylsulfinylpropanoate is a natural product found in Allium sativum with data available. |
|---|---|
| CAS No. | 17795-27-6 |
| Molecular Formula | C6H11NO3S |
| Molecular Weight | 177.22 g/mol |
| IUPAC Name | 2-amino-3-prop-2-enylsulfinylpropanoic acid |
| Standard InChI | InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9) |
| Standard InChI Key | XUHLIQGRKRUKPH-UHFFFAOYSA-N |
| SMILES | C=CCS(=O)CC(C(=O)O)N |
| Canonical SMILES | C=CCS(=O)CC(C(=O)O)N |
| Melting Point | 163 °C |
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